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Introduction

Ailanthoidol is a naturally occurring neolignan, a class of phenolic compounds, that has been

isolated from plants used in traditional Chinese medicine (TCM), notably from the barks of

Zanthoxylum ailanthoides.[1][2] In TCM, plants from the Zanthoxylum genus have been utilized

for their medicinal properties, including warming the body, relieving pain, and promoting blood

circulation.[3] Modern scientific investigation has revealed that Ailanthoidol possesses a range

of pharmacological activities, including anti-inflammatory, antioxidant, anti-adipogenic, and

significant anti-cancer properties.[1][4][5] Its potential to modulate key cellular signaling

pathways makes it a compound of considerable interest for researchers, scientists, and drug

development professionals. This guide provides an in-depth technical overview of

Ailanthoidol, focusing on its mechanisms of action, supported by quantitative data and

detailed experimental protocols.

Chemical Properties

Ailanthoidol is a benzofuran derivative.[4] Its chemical identity is well-characterized, providing

a solid foundation for structure-activity relationship studies and potential synthetic

modifications.
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Property Value Source

IUPAC Name

4-[5-[(E)-3-hydroxyprop-1-

enyl]-7-methoxy-1-benzofuran-

2-yl]-2-methoxyphenol

[6]

Molecular Formula C₁₉H₁₈O₅ [6]

Molecular Weight 326.3 g/mol [6]

Chemical Structure [6]

Pharmacological Activities and Mechanisms of
Action
Research has primarily focused on the anti-cancer and anti-inflammatory effects of

Ailanthoidol. These activities are attributed to its ability to interfere with critical cell signaling

pathways involved in tumorigenesis and inflammation.

Anti-Cancer Activity
Ailanthoidol has demonstrated potent anti-cancer effects, particularly against hepatocellular

carcinoma (liver cancer).[1][7] Its mechanism is cell-type dependent, targeting different

pathways in cells with wild-type versus mutant p53.

1. Inhibition of Liver Cancer Progression (HepG2 Cells - Wild-Type p53)

In HepG2 hepatoblastoma cells, Ailanthoidol effectively suppresses cancer progression

induced by Transforming Growth Factor-beta 1 (TGF-β1), a cytokine known to promote
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metastasis.[1][8] The compound works by blocking two key downstream signaling axes of TGF-

β1: the Smad-dependent and Smad-independent (p38 MAPK) pathways.[1][7]

Mechanism: Ailanthoidol significantly inhibits the TGF-β1-promoted phosphorylation of p38

Mitogen-Activated Protein Kinase (MAPK) and Smad 2.[1][7][8] This dual inhibition prevents

the downstream expression of proteins associated with the epithelial-mesenchymal transition

(EMT), a critical process in cancer metastasis.[1] Specifically, Ailanthoidol reverses the

TGF-β1-induced expression of integrin α3, N-cadherin, vimentin, and matrix

metalloproteinase 2 (MMP2), all of which are crucial for cell migration and invasion.[1][7][8]
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Ailanthoidol's inhibition of TGF-β1 signaling in HepG2 cells.

2. Proliferation Suppression (Huh7 Cells - Mutant p53)

Ailanthoidol exhibits more potent cytotoxicity in Huh7 hepatoma cells, which carry a p53

mutation, compared to HepG2 cells with wild-type p53.[3][4] In these cells, Ailanthoidol
induces apoptosis and cell cycle arrest by targeting the mutant p53 protein and its downstream

pathways.[3]

Mechanism: Ailanthoidol treatment leads to the downregulation of the mutant p53 protein.

[3] This, in turn, prevents the activation of the STAT3 pathway, a key signaling cascade for

cell proliferation and survival.[3] The inactivation of STAT3 is associated with a decrease in

anti-apoptotic proteins like Bcl-xL/Bcl-2 and an increase in pro-apoptotic proteins such as

Bax, ultimately promoting apoptosis.[3] The compound also induces cell cycle arrest in the

G2/M phase.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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